Cas no 61214-18-4 (2-Cycloocten-1-one, 2-butyl-)

• Product Name: 2-Cycloocten-1-one, 2-butyl-
• CAS No: 61214-18-4
• MF: C₁₂H₂₀O
• MW: 180.286603927612
• CID: 487991
• PubChem ID: 71398080
• Update Time: 2025-04-19

2-Cycloocten-1-one, 2-butyl- Chemical and Physical Properties

Names and Identifiers

• 2-Cycloocten-1-one, 2-butyl-
• 2-butylcyclooct-2-en-1-one
• 61214-18-4
• DTXSID80819531

• Inchi： 1S/C12H20O/c1-2-3-8-11-9-6-4-5-7-10-12(11)13/h9H,2-8,10H2,1H3
• InChI Key： RCFQBTHKYZVLLZ-UHFFFAOYSA-N
• SMILES： O=C1C(=CCCCCC1)CCCC

Computed Properties

• Exact Mass: 180.1515
• Monoisotopic Mass: 180.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07